Cas no 512170-32-0 ([(S)-N-2'-Amino[1,1'-binaphthalen]-2-yl]-4-methylbenzenesulfonamide)

[(S)-N-2'-Amino[1,1'-binaphthalen]-2-yl]-4-methylbenzenesulfonamide structure
512170-32-0 structure
Product Name:[(S)-N-2'-Amino[1,1'-binaphthalen]-2-yl]-4-methylbenzenesulfonamide
CAS No:512170-32-0
MF:C27H22N2O2S
MW:438.5408
MDL:MFCD30541652
CID:2952240
Update Time:2024-11-03

[(S)-N-2'-Amino[1,1'-binaphthalen]-2-yl]-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[(R)-2'-Amino-[1,1'-binaphthalen]-2-yl]-4-methylbenzenesulfonamide
    • [(S)-N-2'-Amino[1,1'-binaphthalen]-2-yl]-4-methylbenzenesulfonamide
    • N-[1-(2-aminonaphthalen-1-yl)naphthalen-2-yl]-4-methylbenzenesulfonamide
    • [(R)-N-2'-Amino[1,1'-binaphthalen]-2-yl]-4-methyl-benzenesulfonamide
    • N-Tosyl-1,1'-binaphthalene-2,2'-diamine
    • (aS)-N-(2'-Amino-1,1'-binaphthalene-2-yl)-p-toluenesulfonamide
    • MDL: MFCD30541652
    • Inchi: 1S/C27H22N2O2S/c1-18-10-14-21(15-11-18)32(30,31)29-25-17-13-20-7-3-5-9-23(20)27(25)26-22-8-4-2-6-19(22)12-16-24(26)28/h2-17,29H,28H2,1H3
    • InChI Key: QVXFDVMJNPTVRL-UHFFFAOYSA-N
    • SMILES: S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N([H])C1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1C1=C(C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])[H])(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 726
  • XLogP3: 6.3
  • Topological Polar Surface Area: 80.6

[(S)-N-2'-Amino[1,1'-binaphthalen]-2-yl]-4-methylbenzenesulfonamide Pricemore >>

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